Cas no 2587-15-7 (2-(2-hydrazinylethyl)pyridine)

• Product Name: 2-(2-hydrazinylethyl)pyridine
• CAS No: 2587-15-7
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• MDL: MFCD08061502
• CID: 239751
• PubChem ID: 204819
• Update Time: 2025-05-26

2-(2-hydrazinylethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-(2-hydrazinylethyl)-
• 2-pyridin-2-ylethylhydrazine
• Pyridin-2-ylethyl-hydrazine
• 2-(2-Hydrazinoethyl)pyridine
• 2-(Hydrazinoethyl)pyridine
• a-Pyridylethylhydrazine
• Pyridine,2-(2-hydrazinoethyl)- (7CI,8CI,9CI)
• 2-(2-hydrazinylethyl)pyridine
• AKOS009309038
• 2587-15-7
• EN300-206466
• pyridylethylhydrazine
• SCHEMBL8865124
• DTXSID90276833

• MDL： MFCD08061502
• Inchi： 1S/C7H11N3/c8-10-6-4-7-3-1-2-5-9-7/h1-3,5,10H,4,6,8H2
• InChI Key： WWKALNAVPDQUTG-UHFFFAOYSA-N
• SMILES： N(CCC1C=CC=CN=1)N

Computed Properties

• Exact Mass: 137.09543
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 84.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 50.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(2-hydrazinylethyl)pyridine

Comprehensive Overview of 2-(2-Hydrazinylethyl)pyridine (CAS No. 2587-15-7): Properties, Applications, and Innovations

2-(2-Hydrazinylethyl)pyridine (CAS No. 2587-15-7) is a specialized organic compound with a unique molecular structure combining a pyridine ring and a hydrazine-functionalized ethyl group. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "2-(2-hydrazinylethyl)pyridine synthesis", "CAS 2587-15-7 applications", and "hydrazine derivatives in drug development", reflecting its growing relevance in scientific and industrial communities.

The molecular formula of 2-(2-Hydrazinylethyl)pyridine is C₇H₁₁N₃, with a molar mass of 137.18 g/mol. Its structure features a pyridine moiety, known for its electron-withdrawing properties, coupled with a hydrazine group that offers nucleophilic reactivity. This dual functionality makes it a valuable intermediate in organic synthesis. Recent studies highlight its role in creating heterocyclic compounds, which are pivotal in designing new antimicrobial agents and corrosion inhibitors. The compound's solubility in polar solvents like water and ethanol further enhances its utility in laboratory and industrial settings.

In the pharmaceutical sector, 2-(2-Hydrazinylethyl)pyridine is explored for its potential in drug discovery, particularly as a building block for bioactive molecules. Its hydrazine group can form hydrazones, a class of compounds investigated for their antioxidant and anti-inflammatory properties. With the rise of personalized medicine and targeted therapies, researchers are increasingly interested in modifying such scaffolds to develop novel treatments for chronic diseases. Searches for "hydrazine derivatives in cancer research" and "pyridine-based drug candidates" underscore this trend.

Beyond pharmaceuticals, CAS No. 2587-15-7 finds applications in material science. Its ability to coordinate with metal ions makes it a candidate for designing chelating agents and catalysts. For instance, it has been studied in the development of metal-organic frameworks (MOFs), which are revolutionary materials for gas storage and separation. Environmental concerns, such as carbon capture and water purification, have driven interest in MOFs, linking this compound to sustainable technology advancements.

The synthesis of 2-(2-Hydrazinylethyl)pyridine typically involves the reaction of 2-vinylpyridine with hydrazine hydrate under controlled conditions. Optimizing this process for high yield and low environmental impact aligns with the principles of green chemistry, a hot topic in modern research. Queries like "eco-friendly synthesis of hydrazine derivatives" and "scalable production of pyridine compounds" reflect the demand for sustainable methodologies.

Safety and handling of 2-(2-Hydrazinylethyl)pyridine are critical considerations. While not classified as hazardous under standard regulations, proper storage in airtight containers away from light and moisture is recommended to maintain stability. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to characterize its purity, addressing common search terms like "analytical methods for CAS 2587-15-7".

In conclusion, 2-(2-Hydrazinylethyl)pyridine (CAS No. 2587-15-7) is a multifaceted compound with expanding applications across diverse fields. Its integration into cutting-edge research and alignment with global sustainability goals ensure its continued relevance. As scientific inquiries evolve, this compound remains a subject of interest for innovations in healthcare, materials, and environmental solutions.